1-(1,4-Diethoxy-1,4-dioxobutan-2-yl)pyridin-1-ium ethyl sulfate

Specification

• Molecular Formula: C15H23NO8S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: diethyl 2-pyridin-1-ium-1-ylbutanedioate;ethyl sulfate
• Standard InChI: InChI=1S/C13H18NO4.C2H6O4S/c1-3-17-12(15)10-11(13(16)18-4-2)14-8-6-5-7-9-14;1-2-6-7(3,4)5/h5-9,11H,3-4,10H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• Standard InChI Key: JGDQCSOLUUJYHI-UHFFFAOYSA-M
• SMILES: CCOC(=O)CC(C(=O)OCC)[N+]1=CC=CC=C1.CCOS(=O)(=O)[O-]
• Canonical SMILES: CCOC(=O)CC(C(=O)OCC)[N+]1=CC=CC=C1.CCOS(=O)(=O)[O-]

Introduction

1-(1,4-Diethoxy-1,4-dioxobutan-2-yl)pyridin-1-ium ethyl sulfate, with the CAS number 2680577-10-8, is a complex organic compound featuring a pyridinium core. This compound is characterized by its molecular formula, C₁₅H₂₃NO₈S, and a molecular weight of 377.41 g/mol. The compound's structure includes a pyridinium ring linked to a diethoxy-dioxobutan-2-yl moiety, and it is associated with an ethyl sulfate counterion.

Hazard Information

The compound is classified with a signal word of "Warning" and is associated with specific hazard statements and precautionary statements. The hazard statements include H315 (causes skin irritation) and H319 (causes serious eye irritation). Precautionary statements such as P264 (wash hands thoroughly after handling), P280 (wear protective gloves/eye protection), and others are recommended to handle this compound safely.

Hazard Information Table

Hazard Statement	Precautionary Statement
H315: Causes skin irritation	P264: Wash hands thoroughly after handling
H319: Causes serious eye irritation	P280: Wear protective gloves/eye protection
	P302+P352: If on skin: Wash with plenty of soap and water
	P337+P313: If eye irritation persists: Get medical advice/attention
	P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
	P362+P364: Take off contaminated clothing and wash before reuse

Synthesis and Applications

While specific synthesis methods for 1-(1,4-Diethoxy-1,4-dioxobutan-2-yl)pyridin-1-ium ethyl sulfate are not detailed in the available literature, compounds of similar structure often involve reactions that form the pyridinium core and subsequent alkylation or substitution reactions to introduce the diethoxy-dioxobutan-2-yl moiety.

The applications of this compound are not explicitly stated in the literature, but pyridinium salts are generally used in various fields such as organic synthesis, pharmaceuticals, and materials science due to their versatility and reactivity.

Availability Table

Location	Availability
United States	Available for shipping
China	Available for shipping
India	Available for shipping
Germany	Available for shipping

Handling and storage require careful attention to safety precautions due to the compound's potential hazards.